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Compound of Interest

Compound Name:
4,6-Dichloro-2-methyl-5-

nitropyrimidine

Cat. No.: B082758 Get Quote

An In-depth Technical Guide to the Handling and Storage of 4,6-Dichloro-2-methyl-5-
nitropyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling and storage procedures for

4,6-Dichloro-2-methyl-5-nitropyrimidine (CAS No. 13162-43-1). Adherence to these

guidelines is crucial to ensure the safety of laboratory personnel and the integrity of the

compound for research and development purposes.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4,6-Dichloro-2-methyl-5-
nitropyrimidine is presented in Table 1. This data is essential for understanding the

compound's behavior and for designing appropriate experimental and storage conditions.

Table 1: Physical and Chemical Properties of 4,6-Dichloro-2-methyl-5-nitropyrimidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b082758?utm_src=pdf-interest
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 13162-43-1 [1][2]

Molecular Formula C₅H₃Cl₂N₃O₂ [1][3]

Molecular Weight 208.00 g/mol [1][3]

Appearance Solid [4]

Boiling Point 310.4°C at 760 mmHg

Purity ≥97% or ≥98% [1][4]

Safety and Hazard Information
4,6-Dichloro-2-methyl-5-nitropyrimidine is a hazardous substance and must be handled with

appropriate precautions. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a framework for its safe use.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Signal Word Warning [3][4]

Hazard Statements H302 Harmful if swallowed [3][4]

H315 Causes skin irritation [3][4]

H319
Causes serious eye

irritation
[3][4]

H332 Harmful if inhaled [4]

H335
May cause respiratory

irritation
[3][4]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[3][5]

P264

Wash face, hands and

any exposed skin

thoroughly after

handling

[3][5]

P270

Do not eat, drink or

smoke when using

this product

[3]

P271

Use only outdoors or

in a well-ventilated

area

[3][6]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[3][5]

P301+P317
IF SWALLOWED: Get

medical help
[3]
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P302+P352
IF ON SKIN: Wash

with plenty of water
[3][7]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing

[3][5][7]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[3][5][6]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed

[3][6][7]

P405 Store locked up [3][7]

P501

Dispose of

contents/container to

an approved waste

disposal plant

[3][7]

Storage and Stability
Proper storage is critical to maintain the purity and stability of 4,6-Dichloro-2-methyl-5-
nitropyrimidine and to prevent hazardous situations.

Table 3: Recommended Storage Conditions
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Parameter Recommendation Source

Temperature -20°C, 2-8°C, or Refrigerator [1][4]

Atmosphere
Inert atmosphere, sealed

storage
[1]

Moisture Away from moisture [1]

Incompatibilities Oxidizing agents [5]

Stability Note Unstable in DMSO solution [8]

General Experimental Protocols for Safe Handling
The following protocols outline general best practices for handling 4,6-Dichloro-2-methyl-5-
nitropyrimidine in a laboratory setting. These should be adapted to the specific requirements

of individual experiments.

Personal Protective Equipment (PPE)
Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.

Respiratory Protection: If working outside a fume hood or with large quantities, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates is

recommended.

Engineering Controls
Ventilation: All handling of 4,6-Dichloro-2-methyl-5-nitropyrimidine should be conducted in

a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[5]
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Weighing and Dispensing
Designate a specific area within the fume hood for weighing and dispensing.

Use a disposable weighing paper or a tared container to avoid contamination of balances.

Handle the solid compound carefully to minimize dust generation.

Close the container tightly immediately after use.

Clean the weighing area and any spills promptly.

Solution Preparation
When preparing solutions, add the solid 4,6-Dichloro-2-methyl-5-nitropyrimidine to the

solvent slowly while stirring.

Be aware that the compound is reported to be unstable in DMSO.[8] Select alternative

solvents where possible and assess the stability for your specific application.

Prepare solutions in a chemical fume hood.

Spill and Leak Procedures
In the event of a spill:

Evacuate the immediate area if the spill is large or if there is a risk of significant airborne

dust.

Wear appropriate PPE before attempting to clean the spill.

For small dry spills, carefully sweep or vacuum the material, avoiding dust generation, and

place it in a sealed container for disposal.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Wash the spill area thoroughly with soap and water.
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For major spills, contact your institution's environmental health and safety department.

Waste Disposal
All waste containing 4,6-Dichloro-2-methyl-5-nitropyrimidine, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflow for Handling and Storage
The following diagram illustrates the key decision points and logical flow for the safe handling

and storage of 4,6-Dichloro-2-methyl-5-nitropyrimidine.
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Spill Response Protocol

Start: Receive Compound

Inspect Container for Damage

End: Experiment Complete / Disposal

Store in Designated Location
(-20°C or 2-8°C, Inert Atmosphere)

No Damage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Weigh Compound Carefully

Prepare Solution
(Avoid DMSO if possible)

Conduct Experiment

Spill Occurs?

Decontaminate Work Area & Glassware

Dispose of Hazardous Waste

No

Wear Additional PPE

Yes

Contain and Clean Spill

Dispose of Spill Waste

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of 4,6-Dichloro-2-methyl-5-
nitropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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